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Compound of Interest

Compound Name: TD-106

Cat. No.: B2824162 Get Quote

For Research Use Only: This document provides essential safety and disposal information for

TD-106, a cereblon (CRBN) modulator used in targeted protein degradation research. The

following guidelines are intended for researchers, scientists, and drug development

professionals. Adherence to these procedures is critical for maintaining a safe laboratory

environment and ensuring regulatory compliance.

Immediate Safety and Handling Precautions
Before handling TD-106, it is imperative to consult the specific Safety Data Sheet (SDS)

provided by the supplier. While specific handling requirements may vary, the following general

precautions should be observed:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles, and a lab coat.

Ventilation: Handle TD-106 in a well-ventilated area, preferably within a chemical fume hood,

to minimize inhalation exposure.

Avoid Contact: Prevent direct contact with skin, eyes, and clothing. In case of accidental

contact, follow the first-aid measures outlined in the SDS.

Storage: Store TD-106 in a tightly sealed container in a cool, dry, and well-ventilated area,

away from incompatible materials.[1]
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TD-106 Disposal Workflow
The proper disposal of TD-106 and its associated waste is crucial to prevent environmental

contamination and ensure personnel safety. The following workflow outlines the required steps

for compliant disposal.
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Caption: Logical workflow for the proper disposal of TD-106 waste.

Step-by-Step Disposal Protocol
1. Waste Identification and Segregation:

Identify all waste streams containing TD-106. This includes unused or expired product,
empty containers, and contaminated materials such as pipette tips, gloves, and bench paper.
Segregate TD-106 waste from other laboratory waste to prevent cross-contamination and
ensure proper disposal routing.

2. Packaging and Labeling:

Place all TD-106 waste into a designated, leak-proof, and chemically compatible waste
container.
Clearly label the container with "Hazardous Waste," the chemical name "TD-106," and the
associated CAS number (2250288-69-6).

3. Consultation and Compliance:

Consult your institution's Environmental Health and Safety (EHS) department for specific
guidelines on chemical waste disposal. Local and national regulations for hazardous waste
disposal must be strictly followed.
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Do not dispose of TD-106 down the drain or in regular trash.

4. Final Disposal:

Arrange for the collection of the hazardous waste container by a licensed chemical waste
disposal company, as coordinated through your EHS department.

Quantitative and Safety Data
The following table summarizes key data for TD-106 (CAS: 2250288-69-6). This information is

compiled from available safety data sheets and product information pages.

Property Value Source

Chemical Formula C₁₂H₁₁N₅O₃ [1]

Molecular Weight 273.25 g/mol [1]

CAS Number 2250288-69-6 [1]

Appearance Solid powder N/A

Storage Conditions

Store at -20°C for up to 1 year

or -80°C for up to 2 years.

Keep desiccated.

[1]

Solubility Soluble in DMSO [1]

Hazard Statements Refer to supplier-specific SDS [2][3]

Precautionary Statements Refer to supplier-specific SDS [2][3]

Note: Hazard and precautionary statements can vary between suppliers. Always refer to the

most current SDS for your specific product.

Experimental Context: TD-106 as a CRBN Modulator
TD-106 is utilized in research as a ligand for the E3 ubiquitin ligase Cereblon (CRBN).[4] Its

primary application is in the development of Proteolysis Targeting Chimeras (PROTACs).[5] A

PROTAC is a bifunctional molecule that recruits a target protein and an E3 ligase, leading to
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the ubiquitination and subsequent degradation of the target protein. The signaling pathway

diagram below illustrates this mechanism.
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Caption: Mechanism of action for a TD-106 based PROTAC.
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By providing this detailed information, we aim to support the safe and effective use of TD-106
in your research endeavors, fostering a culture of safety and responsibility in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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